Cas no 887132-24-3 ((2E)-3-phenylprop-2-en-1-ylboronic acid)

• Product Name: (2E)-3-phenylprop-2-en-1-ylboronic acid
• CAS No: 887132-24-3
• MF: C₉H₁₁BO₂
• MW: 161.993442773819
• MDL: MFCD22191934
• CID: 4295224
• PubChem ID: 21923994
• Update Time: 2025-06-09

(2E)-3-phenylprop-2-en-1-ylboronic acid Chemical and Physical Properties

Names and Identifiers

• Boronic acid, [(2E)-3-phenyl-2-propenyl]-
• Boronic acid, B-[(2E)-3-phenyl-2-propen-1-yl]-
• Cinnamylboronic acid
• (2E)-3-phenylprop-2-en-1-ylboronic acid
• [(2E)-3-phenylprop-2-en-1-yl]boronic acid
• 887132-24-3
• (E)-Cinnamylboronic acid
• CS-0439121
• EN300-24502644
• SCHEMBL692303

• MDL： MFCD22191934
• Inchi： 1S/C9H11BO2/c11-10(12)8-4-7-9-5-2-1-3-6-9/h1-7,11-12H,8H2/b7-4+
• InChI Key： LQXJHYLAKVFVCZ-QPJJXVBHSA-N
• SMILES： B(C/C=C/C1=CC=CC=C1)(O)O

Computed Properties

• Exact Mass: 162.0852098Da
• Monoisotopic Mass: 162.0852098Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5Ų

Additional information on (2E)-3-phenylprop-2-en-1-ylboronic acid

(2E)-3-Phenylprop-2-en-1-ylboronic Acid (CAS No. 887132-24-3): An Overview of a Versatile Organoboron Compound

(2E)-3-Phenylprop-2-en-1-ylboronic acid (CAS No. 887132-24-3) is a highly versatile organoboron compound that has gained significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound, also known as styrylboronic acid, is characterized by its unique structure, which combines a boronic acid moiety with a styryl group. The combination of these functional groups endows the compound with a wide range of reactivity and applicability in various chemical processes.

The styrylboronic acid is particularly valuable in the context of Suzuki-Miyaura coupling reactions, which are widely used in the synthesis of biologically active molecules, pharmaceuticals, and advanced materials. The boronic acid group serves as an excellent nucleophile and can react with various electrophiles, such as aryl halides and vinyl halides, to form new carbon-carbon bonds. This reactivity makes (2E)-3-phenylprop-2-en-1-ylboronic acid an indispensable reagent in the synthesis of complex organic molecules.

Recent research has highlighted the importance of (2E)-3-phenylprop-2-en-1-ylboronic acid in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can be used as a key intermediate in the synthesis of potent inhibitors of protein-protein interactions (PPIs). PPI inhibitors are a promising class of drugs that target specific interactions between proteins, which are often dysregulated in diseases such as cancer and neurodegenerative disorders.

In addition to its applications in medicinal chemistry, (2E)-3-phenylprop-2-en-1-ylboronic acid has also found use in materials science. The compound's ability to form stable and functionalized polymers through polymerization reactions has led to its application in the development of advanced materials with tailored properties. For example, researchers at the University of California, Berkeley, have utilized this compound to synthesize conductive polymers for use in electronic devices and sensors.

The synthesis of (2E)-3-phenylprop-2-en-1-ylboronic acid typically involves the reaction of styrylmagnesium bromide with boron trifluoride etherate. This process yields a high-purity product that is suitable for further chemical transformations. The purity and stability of the compound are crucial for its successful application in both academic research and industrial settings.

In terms of safety and handling, (2E)-3-phenylprop-2-en-1-ylboronic acid should be stored under dry conditions and protected from air and moisture to prevent degradation. It is generally considered safe for laboratory use when proper precautions are taken. However, it is important to follow standard laboratory safety protocols to ensure safe handling and disposal.

The future prospects for (2E)-3-phenylprop-2-en-1-ylboronic acid are promising. Ongoing research continues to uncover new applications and potential uses for this versatile compound. For example, recent studies have explored its role in catalytic systems for asymmetric synthesis, which could lead to more efficient and environmentally friendly methods for producing chiral compounds.

In conclusion, (2E)-3-phenylprop-2-en-1-ylboronic acid (CAS No. 887132-24-3) is a highly valuable organoboron compound with a wide range of applications in organic synthesis, medicinal chemistry, and materials science. Its unique structure and reactivity make it an essential reagent for researchers and chemists working on the development of new materials and therapeutic agents.